![molecular formula C14H14N4O B7476781 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine](/img/structure/B7476781.png)
4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine
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Overview
Description
4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology and agriculture. DMPP is a pyrazolopyrimidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In
Mechanism of Action
4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine acts as a potent inhibitor of nitrification, which is the process by which microorganisms convert ammonium to nitrate in the soil. This compound inhibits the activity of the ammonia-oxidizing bacteria and archaea, which are responsible for the conversion of ammonium to nitrite. This inhibition leads to a reduction in the production of nitrate, which can result in improved nitrogen use efficiency in crops.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. In terms of biochemical effects, this compound has been shown to inhibit the activity of the ammonia-oxidizing bacteria and archaea, which can lead to a reduction in the production of nitrate. In terms of physiological effects, this compound has been shown to improve nitrogen use efficiency in crops, which can result in increased crop yield and reduced environmental impact.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine in lab experiments is that it is a potent inhibitor of nitrification, which can be useful in studying the effects of nitrification on crop growth and development. However, one limitation of using this compound in lab experiments is that it can be toxic to some microorganisms, which can affect the overall microbial community in the soil.
Future Directions
There are several future directions for the study of 4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine. One direction is to explore the potential use of this compound as a nitrification inhibitor in other crops and in different soil types. Another direction is to investigate the potential use of this compound in combination with other fertilizers and soil amendments to improve crop yield and reduce environmental impact. Additionally, further research is needed to better understand the mechanism of action of this compound and its effects on the soil microbial community.
Synthesis Methods
4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine can be synthesized using various methods, including the reaction of 2,3-dimethylphenol with ethyl chloroacetate to form ethyl 2-(2,3-dimethylphenoxy)acetate, which is then reacted with hydrazine hydrate to form this compound. Another method involves the reaction of 2,3-dimethylphenol with ethyl acetoacetate to form ethyl 2-(2,3-dimethylphenoxy)-3-oxobutanoate, which is then reacted with hydrazine hydrate to form this compound.
Scientific Research Applications
4-(2,3-Dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been extensively studied for its potential applications in various fields, including pharmacology and agriculture. In pharmacology, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In agriculture, this compound has been used as a nitrification inhibitor to improve nitrogen use efficiency in crops.
properties
IUPAC Name |
4-(2,3-dimethylphenoxy)-1-methylpyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O/c1-9-5-4-6-12(10(9)2)19-14-11-7-17-18(3)13(11)15-8-16-14/h4-8H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCVGSJVPKMJDEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OC2=NC=NC3=C2C=NN3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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